Cas no 1823497-77-3 (1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester)

1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester is a specialized organic compound featuring a dioxolane ring with a hydroxymethyl substituent and a methyl ester functional group. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly for the preparation of chiral building blocks or protected derivatives. The 2,2-dimethyl substitution enhances steric stability, while the ester group offers reactivity for further transformations. This compound is particularly useful in pharmaceutical and fine chemical synthesis, where controlled functionalization and stereochemical integrity are critical. Its balanced polarity ensures solubility in common organic solvents, facilitating handling in laboratory and industrial applications.

1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester structure

1823497-77-3 structure

Product Name:1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester

CAS No:1823497-77-3

MF:C₈H₁₄O₅

MW:190.193763256073

MDL:MFCD29989235

CID:5238393

Update Time:2025-10-28

1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester
- MDL： MFCD29989235
- Inchi： 1S/C8H14O5/c1-8(2)12-5(4-9)6(13-8)7(10)11-3/h5-6,9H,4H2,1-3H3
- InChI Key： JMYFRHOMDFXPSE-UHFFFAOYSA-N
- SMILES： O1C(CO)C(C(OC)=O)OC1(C)C

1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-313766-1g	methyl 5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolane-4-carboxylate	1823497-77-3		1g	$0.0	2023-09-05
Enamine	EN300-313766-1.0g	methyl 5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolane-4-carboxylate	1823497-77-3		1.0g	$0.0	2023-02-26

1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Additional information on 1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester

Comprehensive Overview of 1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester (CAS No. 1823497-77-3)

The compound 1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester (CAS No. 1823497-77-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dioxolane ring, a carboxylic acid derivative, and a hydroxymethyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science.

One of the most searched questions about this compound revolves around its synthesis methods and reactivity. The presence of the dioxolane ring and ester group allows for diverse chemical transformations, such as hydrolysis, reduction, or nucleophilic substitution. These properties make it valuable for designing drug candidates or functional materials. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis routes for derivatives like this, aligning with global sustainability goals.

The methyl ester group in 1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester enhances its stability and solubility, which is critical for formulation in various industrial applications. Analysts frequently search for spectroscopic data (e.g., NMR, IR) and chromatographic purity metrics, as these are essential for quality control in research and production. Additionally, its potential as a chiral building block has garnered attention in asymmetric synthesis, a hot topic in modern organic chemistry.

Another trending discussion involves the compound’s role in biodegradable polymers. With growing demand for sustainable materials, derivatives of 1,3-dioxolane are being explored as monomers for eco-friendly plastics. This aligns with searches for bio-based alternatives to petroleum-derived products. Its hydroxymethyl functionality further enables modifications to tailor material properties like flexibility or degradation rates.

From a commercial perspective, suppliers and buyers often inquire about bulk availability and regulatory compliance of CAS No. 1823497-77-3. While not classified as hazardous, proper handling guidelines are still emphasized in safety data sheets (SDS). The compound’s storage conditions (e.g., temperature sensitivity) and shelf life are also common queries among end-users.

In conclusion, 1,3-Dioxolane-4-carboxylic acid, 5-(hydroxymethyl)-2,2-dimethyl-, methyl ester represents a multifaceted chemical with broad applicability. Its structural features and adaptability to green chemistry principles make it a compelling subject for ongoing research. As industries pivot toward sustainable solutions, this compound’s relevance in pharmaceutical intermediates and biomaterials is expected to grow significantly.